Cas no 788822-03-7 (4-(1,3-Thiazol-2-yl)piperidine)

• Product Name: 4-(1,3-Thiazol-2-yl)piperidine
• CAS No: 788822-03-7
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD09891547
• CID: 1083804
• PubChem ID: 24261825
• Update Time: 2025-04-20

4-(1,3-Thiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazol-2-yl-piperidine
• 2-piperidin-4-yl-1,3-thiazole
• 2-(PIPERIDIN-4-YL)THIAZOLE
• 4-(1,3-thiazol-2-yl)piperidine
• AB54596
• MolPort-003-738-410
• SureCN1047447
• 788822-03-7
• CS-0107281
• DTXSID60640567
• 2-piperidin-4-ylthiazole
• CHEMBL4541363
• FT-0767281
• D76722
• SY043137
• SCHEMBL1047447
• MFCD09891547
• 4-thiazol-2-yl-piperidine, AldrichCPR
• BS-13530
• AKOS008152181
• 4-(2-thiazolyl)-Piperidine
• Z979729652
• EN300-62556
• DB-022519
• 4-(1,3-Thiazol-2-yl)piperidine

• MDL： MFCD09891547
• Inchi： 1S/C8H12N2S/c1-3-9-4-2-7(1)8-10-5-6-11-8/h5-7,9H,1-4H2
• InChI Key： GSIVGTATVPTMSM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CCNCC1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

4-(1,3-Thiazol-2-yl)piperidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines